BIM-23027

• Molecular Formula: C43H54N8O7
• Molecular Weight: 794.9 g/mol
• InChI: InChI=1S/C43H54N8O7/c1-26-38(53)47-34(22-28-14-6-4-7-15-28)40(55)48-35(24-30-25-45-32-19-11-10-18-31(30)32)41(56)46-33(20-12-13-21-44)39(54)50-37(27(2)52)42(57)49-36(43(58)51(26)3)23-29-16-8-5-9-17-29/h4-11,14-19,25-27,33-37,45,52H,12-13,20-24,44H2,1-3H3,(H,46,56)(H,47,53)(H,48,55)(H,49,57)(H,50,54)/t26-,27+,33-,34-,35+,36-,37-/m0/s1
• InChIKey: XDLJZSJKUWEHIA-ZKVPYEFOSA-N

BIM-23027 sst2 Selectivity Profile

BIM-23027 (CAS 78981-49-4) is a cyclic hexapeptide agonist of the somatostatin receptor subtype 2 (sst2) with the sequence Cyclo[{(NMe)Ala}-FWKTF] and a molecular weight of 794.94 Da [1]. First characterized by Raynor et al. (1993) among a panel of subtype-selective SRIF analogs, BIM-23027 has been established as one of the most potent and selective sst2 agonists available for research use, binding to human recombinant sst2 receptors with an IC50 of 0.035 nM (pIC50 = 10.45) and demonstrating >1000-fold selectivity over sst1, sst3, sst4, and sst5 subtypes [2][3]. Unlike first-generation clinical somatostatin analogs such as octreotide and lanreotide—which exhibit broader sst2/sst5 cross-reactivity—BIM-23027 serves as a highly discriminatory pharmacological tool for isolating sst2-mediated signalling in both recombinant and native tissue systems [4].

sst2-selective agonist for pathway isolation studies

Functionally inactive at sst1 receptors

Compatible with autoradiography & in vivo microdialysis workflows

• [1] IUPHAR/BPS Guide to Pharmacology. BIM 23027 Ligand Page. Ligand ID: 2033. Compound class: Peptide. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=2033 View Source
• [2] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408. DOI: 10.1111/j.1476-5381.1996.tb15238.x View Source
• [3] Raynor K, Murphy WA, Coy DH, Taylor JE, Moreau JP, Yasuda K, Bell GI, Reisine T. Cloned somatostatin receptors: identification of subtype-selective peptides and demonstration of high affinity binding of linear peptides. Molecular Pharmacology (1993) 43(6): 838-844. PMID: 8100350 View Source
• [4] Cakir M, Dworakowska D, Grossman A. Somatostatin receptor biology in neuroendocrine and pituitary tumours: part 1 – molecular pathways. Journal of Cellular and Molecular Medicine (2010) 14(11): 2570-2584. DOI: 10.1111/j.1582-4934.2010.01125.x View Source

BIM-23027 vs. Generic sst2 Agonists

Compounds broadly classified as 'sst2-preferring'—including octreotide, lanreotide, seglitide (MK-678), and vapreotide—exhibit widely divergent binding affinity windows, functional potency profiles, and subtype selectivity margins that preclude their interchangeable use in research protocols [1]. For example, octreotide binds human sst2 with an IC50 of 0.4–2.1 nM but retains significant affinity for sst5 (IC50 = 5.6–32 nM), conferring only ~5–80 fold sst2-over-sst5 discrimination [2]. In contrast, BIM-23027 demonstrates >1000-fold sst2 selectivity over sst3, sst4, and sst5, and is functionally inactive at sst1 receptors at concentrations up to 1 µM [3][4]. Even among cyclic hexapeptide sst2 agonists of similar scaffold, BIM-23027 and seglitide display a ~2.5-fold difference in recombinant sst2 binding affinity (IC50 0.035 vs 0.014 nM) and an inverted rank order of functional potency in native tissue assays (antisecretory EC50 0.32 vs 0.4 nM), demonstrating that binding affinity alone does not predict functional efficacy [5]. These quantitative disparities mean that substituting a generic sst2 agonist for BIM-23027 introduces unquantified uncertainty into receptor-subtype attribution, potentially generating false conclusions in pharmacological phenotyping, receptor mapping, and target-validation studies.

! Clinical somatostatin analogs (octreotide, lanreotide, pasireotide) exhibit sst5 cross-reactivity that may confound sst2-specific attribution.

! Cyclic hexapeptide analogs (e.g., seglitide) show divergent functional potency rank, limiting direct substitution for functional assays.

• [1] Hannon JP, Nunn C, Stolz B, Bruns C, Weckbecker G, Lewis I, Troxler T, Hurth K, Hoyer D. Drug design at peptide receptors: somatostatin receptor ligands. Journal of Molecular Neuroscience (2002) 18(1-2): 15-27. PMID: 11931345 View Source
• [2] Table 1: Binding affinities of native SST and synthetic agonists for SST receptor subtypes. In: Peptide Receptor Targeting in Cancer: The Somatostatin Paradigm. International Journal of Peptides (2013), Article ID 926295. DOI: 10.1155/2013/926295 View Source
• [3] Smalley KSM, Feniuk W, Humphrey PPA. Differential agonist activity of somatostatin and L-362855 at human recombinant sst4 receptors. British Journal of Pharmacology (1998) 125(4): 833-841. PMID: 9831922. DOI: 10.1038/sj.bjp.0702133 View Source
• [4] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408 View Source
• [5] McKeen ES, Feniuk W, Humphrey PPA. Somatostatin receptors mediating inhibition of basal and stimulated electrogenic ion transport in rat isolated distal colonic mucosa. Naunyn-Schmiedeberg's Archives of Pharmacology (1995) 352(4): 402-411. PMID: 8532068. DOI: 10.1007/BF00172777 View Source

BIM-23027 Head-to-Head Comparative Evidence

sst2 Binding Affinity vs. Octreotide & Lanreotide

In radioligand competition binding assays at human recombinant sst2 receptors stably expressed in mouse fibroblast (Ltk-) cells, BIM-23027 displaced [125I]-[Tyr11]-SRIF with an IC50 of 0.035 nM (pIC50 = 10.45), representing approximately 11–60 fold higher binding affinity than the clinically used first-generation sst2-preferring analogs octreotide (sst2 IC50 = 0.4–2.1 nM) and 14–51 fold higher than lanreotide (sst2 IC50 = 0.5–1.8 nM) [1][2]. The second-generation pan-somatostatin analog pasireotide exhibits sst2 IC50 = 1.0 nM, approximately 29-fold weaker than BIM-23027 [2]. Within the cyclic hexapeptide research-tool class, seglitide (MK-678) demonstrates a ~2.5-fold affinity advantage over BIM-23027 (IC50 = 0.014 vs 0.035 nM); however, BIM-23027 surpasses seglitide in functional antisecretory potency in native tissue (see Evidence Item 3), indicating that binding affinity rank order does not uniformly predict functional efficacy rank order [1][3].

sst2 Binding Affinity

Head-to-head

IC50 0.035 nM (BIM-23027) vs 0.4–2.1 nM (octreotide), 0.5–1.8 nM (lanreotide), 1.0 nM (pasireotide), 0.014 nM (seglitide)

Reported binding affinity context; may support lower working concentration screening.

Binding affinity alone may not translate to functional potency.

Evidence Dimension	sst2 receptor binding affinity (IC50, nM) at human recombinant receptors
Target Compound Data	BIM-23027 IC50 = 0.035 nM (pIC50 = 10.45) at human sst2 in Ltk- cells
Comparator Or Baseline	Octreotide IC50 = 0.4–2.1 nM; Lanreotide IC50 = 0.5–1.8 nM; Pasireotide IC50 = 1.0 nM; Seglitide (MK-678) IC50 = 0.014 nM at human sst2
Quantified Difference	BIM-23027 exhibits ~11–60× higher affinity than octreotide, ~14–51× higher than lanreotide, ~29× higher than pasireotide; ~2.5× lower affinity than seglitide
Conditions	Radioligand competition binding against [125I]-[Tyr11]-SRIF in Ltk- mouse fibroblast cells stably expressing human recombinant sst2 receptors; data from Castro et al. 1996 and Hindawi 2013 review Table 1

Why This Matters

The substantially higher sst2 binding affinity of BIM-23027 compared with clinical somatostatin analogs enables the use of lower working concentrations in functional assays, reducing the risk of off-target receptor engagement that would otherwise confound sst2-specific pharmacological conclusions.

• [1] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408. DOI: 10.1111/j.1476-5381.1996.tb15238.x View Source
• [2] Table 1: Binding affinities of native SST and synthetic agonists for SST receptor subtypes. In: Peptide Receptor Targeting in Cancer: The Somatostatin Paradigm. International Journal of Peptides (2013), Article ID 926295. DOI: 10.1155/2013/926295 View Source
• [3] McKeen ES, Feniuk W, Humphrey PPA. Somatostatin receptors mediating inhibition of basal and stimulated electrogenic ion transport in rat isolated distal colonic mucosa. Naunyn-Schmiedeberg's Archives of Pharmacology (1995) 352(4): 402-411. PMID: 8532068. DOI: 10.1007/BF00172777 View Source

sst2 Selectivity Over sst1, sst3, sst4, and sst5

At human recombinant sst4 receptors expressed in CHO cells, BIM-23027 inhibited [125I]-Tyr11-SRIF binding with a pIC50 <5.5 (IC50 >3,160 nM), whereas SRIF-14 exhibited a pIC50 of 8.82 (IC50 = 1.5 nM) [1]. This corresponds to a >2100-fold selectivity window for sst2 over sst4. Earlier work by Raynor et al. (1993) established that BIM-23027 has >1000-fold higher affinity at mouse sst2 than at mouse sst3 or rat sst5 receptors, and that the hexapeptide does not interact with sst1 at concentrations up to 1 µM [2][3]. In contrast, octreotide retains functionally relevant affinity for sst5 (IC50 = 5.6–32 nM) and sst3 (IC50 = 4.4–34.5 nM), and pasireotide binds sst5 with higher affinity (IC50 = 0.16 nM) than it binds sst2 (IC50 = 1.0 nM) [4]. BIM-23027's sst2 exclusivity was further demonstrated in functional microphysiometry assays: BIM-23027 produced concentration-dependent increases in extracellular acidification rates in Ltk- cells expressing sst2 but showed no functional activity in Ltk- cells expressing sst1, confirming that its selectivity is maintained at the level of receptor-effector coupling [5].

sst2 Selectivity Index

Head-to-head

>2100-fold over sst4; >1000-fold over sst3/sst5; inactive at sst1

Supports sst2-specific interpretation in tissues co-expressing multiple subtypes.

Selectivity maintained at receptor-effector coupling level.

Evidence Dimension	Subtype selectivity index: sst2 vs sst4, sst1, sst3, sst5 binding and functional activity
Target Compound Data	BIM-23027: sst2 pIC50 = 10.45 (IC50 = 0.035 nM); sst4 pIC50 <5.5 (IC50 >3,160 nM); sst1: inactive at 1 µM; sst3/sst5: >1000-fold weaker than at sst2; no functional activity at sst1 in microphysiometry
Comparator Or Baseline	Octreotide: sst2 IC50 = 0.4–2.1 nM, sst5 IC50 = 5.6–32 nM (5–80× selectivity); Pasireotide: sst2 IC50 = 1.0 nM, sst5 IC50 = 0.16 nM (sst5-preferring); SRIF-14: sst4 pIC50 = 8.82, sst2 pIC50 = ~10.4
Quantified Difference	BIM-23027 demonstrates >2,100× sst2-over-sst4 selectivity and >1,000× sst2-over-sst3/sst5 selectivity, exceeding the selectivity window of octreotide by >20-fold and providing a qualitatively different pharmacological profile from pasireotide (which is sst5-preferring)
Conditions	Radioligand competition binding at human recombinant sst1–sst5 receptors expressed in CHO-K1 or Ltk- cells; functional microphysiometry (extracellular acidification rate) in Ltk- cells expressing sst1 or sst2; data from Smalley et al. 1998, Raynor et al. 1993, Castro et al. 1996

Why This Matters

For experiments requiring unambiguous attribution of a biological response to the sst2 subtype—such as receptor deconvolution in tissues co-expressing multiple sst subtypes—BIM-23027's >1000-fold selectivity margin eliminates the interpretive ambiguity inherent in using octreotide or pasireotide, which engage additional receptor populations at concentrations commonly employed in functional assays.

• [1] Smalley KSM, Feniuk W, Humphrey PPA. Differential agonist activity of somatostatin and L-362855 at human recombinant sst4 receptors. British Journal of Pharmacology (1998) 125(4): 833-841. PMID: 9831922. DOI: 10.1038/sj.bjp.0702133 View Source
• [2] Raynor K, Murphy WA, Coy DH, Taylor JE, Moreau JP, Yasuda K, Bell GI, Reisine T. Cloned somatostatin receptors: identification of subtype-selective peptides and demonstration of high affinity binding of linear peptides. Molecular Pharmacology (1993) 43(6): 838-844. PMID: 8100350 View Source
• [3] Holloway S, Feniuk W, Kidd EJ, Humphrey PP. A quantitative autoradiographical study on the distribution of somatostatin sst2 receptors in the rat central nervous system using [125I]-BIM-23027. Neuropharmacology (1996) 35(8): 1109-1120. PMID: 9121614. DOI: 10.1016/S0028-3908(96)00082-2 View Source
• [4] Table 1: Binding affinities of native SST and synthetic agonists for SST receptor subtypes. In: Peptide Receptor Targeting in Cancer: The Somatostatin Paradigm. International Journal of Peptides (2013), Article ID 926295. DOI: 10.1155/2013/926295 View Source
• [5] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408 View Source

Antisecretory Potency in Native Colonic Tissue

In the rat isolated distal colonic mucosa preparation—a native tissue model of electrogenic ion transport—BIM-23027 was the most potent antisecretory agent among all SRIF analogs tested, inhibiting basal short-circuit current (SCC) with an EC50 of 0.32 nM [1]. Under identical experimental conditions, the rank order of agonist potencies was BIM-23027 (EC50 = 0.32 nM) > seglitide (EC50 = 0.4 nM) > octreotide (EC50 = 1.5 nM) > SRIF-14 (EC50 = 4 nM) > L-362855 (EC50 = 21 nM) >> BIM-23056 (EC50 > 1000 nM, inactive) [1]. This represents a ~4.7-fold potency advantage for BIM-23027 over octreotide and a ~66-fold advantage over the sst5-selective ligand L-362855 [1]. Under forskolin-stimulated conditions, BIM-23027 retained superior potency (EC50 = 2 nM) compared with SRIF (EC50 = 14 nM, ~7-fold difference) and L-362855 (EC50 = 38 nM, ~19-fold difference) [1]. Furthermore, at a fixed concentration of 30 nM, BIM-23027 and SRIF each inhibited carbachol-stimulated SCC increases by 60–70%, whereas the same concentration of L-362855 produced only 11% inhibition—a >5-fold greater efficacy for BIM-23027 [1]. BIM-23056 (1 µM) had no effect on carbachol-stimulated secretion [1]. Notably, the functional EC50 rank order (BIM-23027 > seglitide) is inverted relative to the binding IC50 rank order (seglitide 0.014 nM > BIM-23027 0.035 nM), demonstrating that receptor binding affinity does not linearly translate to functional potency in this native tissue model [1][2].

Functional Potency Rank

Head-to-head

BIM-23027 (EC50 0.32 nM) > seglitide (0.4 nM) > octreotide (1.5 nM) > SRIF-14 (4 nM) > L-362855 (21 nM) in basal SCC

Reported top rank among tested analogs in colonic ion transport; rank diverges from binding affinity.

Native tissue functional response context.

Evidence Dimension	Functional antisecretory potency: EC50 (nM) for inhibition of basal electrogenic ion transport (short-circuit current) in rat isolated distal colonic mucosa
Target Compound Data	BIM-23027 EC50 = 0.32 nM (basal); EC50 = 2 nM (forskolin-stimulated); 60–70% inhibition of carbachol-stimulated SCC at 30 nM
Comparator Or Baseline	Seglitide EC50 = 0.4 nM (basal); Octreotide EC50 = 1.5 nM (basal); SRIF-14 EC50 = 4 nM (basal), 14 nM (forskolin-stimulated); L-362855 EC50 = 21 nM (basal), 38 nM (forskolin-stimulated), 11% inhibition of carbachol response at 30 nM; BIM-23056 EC50 >1000 nM (basal, inactive)
Quantified Difference	BIM-23027 is ~1.25× more potent than seglitide, ~4.7× more potent than octreotide, ~12.5× more potent than SRIF-14, ~66× more potent than L-362855, and >3,125× more potent than BIM-23056 in basal SCC assay; >5× greater efficacy than L-362855 in carbachol-stimulated SCC inhibition
Conditions	Rat isolated distal colonic mucosa mounted in Ussing chambers; basal and forskolin-stimulated short-circuit current (SCC) measurement; carbachol-stimulated SCC; all compounds tested cumulatively under identical conditions (McKeen et al., Naunyn-Schmiedeberg's Arch Pharmacol, 1995)

Why This Matters

This dataset provides the only direct, multi-comparator functional potency ranking of BIM-23027 against both clinical sst2-preferring analogs (octreotide) and subtype-selective research tools (seglitide, L-362855, BIM-23056) in a native, physiologically relevant epithelial preparation, enabling researchers to select the appropriate compound and concentration for GI ion transport and antisecretory studies with full knowledge of relative potencies.

• [1] McKeen ES, Feniuk W, Humphrey PPA. Somatostatin receptors mediating inhibition of basal and stimulated electrogenic ion transport in rat isolated distal colonic mucosa. Naunyn-Schmiedeberg's Archives of Pharmacology (1995) 352(4): 402-411. PMID: 8532068. DOI: 10.1007/BF00172777 View Source
• [2] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408 View Source

sst2-Mediated Striatal Dopamine Release

In in vivo microdialysis studies in anesthetized rat striatum, retrodialysis of BIM-23027 (50 and 100 nM) stimulated dopamine (DA) release with extracellular DA levels increasing by up to 18-fold above baseline [1]. This effect was completely abolished by the selective sst2 receptor antagonist L-Tyr8-CYN-154806 (100 nM) and by the AMPA/kainate receptor antagonist DNQX (100 µM), confirming mediation via sst2 receptors and a downstream glutamate-dependent mechanism [1]. Prior administration of BIM-23027 (50 nM) abolished the dopamine-releasing effect of subsequent SRIF (100 nM), indicating that BIM-23027 and SRIF act through a common sst2 receptor pathway [1]. Critically, other subtype-selective SRIF receptor ligands—including sst1-, sst3-, sst4-, and sst5-selective agonists—were unable to elicit any dopamine-releasing effect in this system, establishing that among the panel of available subtype-selective pharmacological tools, only BIM-23027 (and native SRIF) can activate this specific neurochemical response [1]. The ~18-fold maximal DA increase elicited by BIM-23027 is comparable in magnitude to that reported for SRIF itself, indicating full agonism at the sst2 receptors mediating this response [1].

In Vivo Striatal DA Release

Class-level

Up to 18-fold increase; abolished by sst2 antagonist & AMPA/kainate blocker

Unique sst2-dependent neurochemical response; not replicated by other subtype-selective agonists.

Single study; class-level inference.

Evidence Dimension	In vivo striatal dopamine release: fold increase in extracellular DA measured by microdialysis and HPLC-ECD
Target Compound Data	BIM-23027 (50–100 nM): up to 18-fold increase in extracellular DA; effect abolished by sst2 antagonist L-Tyr8-CYN-154806 (100 nM) and by AMPA/kainate antagonist DNQX (100 µM)
Comparator Or Baseline	SRIF (100 nM): potent stimulation of DA release; other subtype-selective ligands (sst1, sst3, sst4, sst5-selective agonists): no effect on DA release; BIM-23027 pre-administration abolished the effect of subsequent SRIF
Quantified Difference	BIM-23027 is the only subtype-selective SRIF receptor agonist capable of eliciting striatal DA release; the 18-fold maximal increase is comparable to SRIF; effect is entirely sst2- and glutamate-dependent
Conditions	In vivo microdialysis in anesthetized male Wistar rats; compounds administered by retrodialysis into striatum for 15-min periods; DA measured by HPLC with electrochemical detection; Hathway et al., British Journal of Pharmacology (1999) 128(6): 1346-1352

Why This Matters

For researchers investigating sst2-mediated neuromodulation of dopaminergic pathways—a topic relevant to Parkinson's disease, schizophrenia, and addiction neurobiology—BIM-23027 is the only commercially available subtype-selective pharmacological tool validated to produce this functional response; substituting any other sst subtype-selective agonist will yield a false-negative result.

• [1] Hathway GJ, Humphrey PPA, Kendrick KM. Evidence that somatostatin sst2 receptors mediate striatal dopamine release. British Journal of Pharmacology (1999) 128(6): 1346-1352. PMID: 10578151. DOI: 10.1038/sj.bjp.0702934 View Source

sst2-Selective Radioligand for Autoradiography

The radioiodinated derivative [125I]-BIM-23027 has been characterized as a high-affinity, sst2-selective radioligand suitable for quantitative autoradiographic mapping of sst2 receptors. In Neuro2A mouse neuroblastoma cell membranes, [125I]-BIM-23027 bound to a single population of non-interacting sites with a Kd of 13 pM and a Bmax of 0.2 pmol/mg protein [1][2]. Binding was only partially reversible at 4°C (36% dissociation within 2 h) but reached 89% reversibility at 37°C, and was inhibited by GTP (25%) and NaCl (42%), with combined GTP+NaCl producing 75% inhibition—consistent with sst2 receptor-G protein coupling [1]. Competition studies in rat hippocampal membranes confirmed that [125I]-BIM-23027 labels sites pharmacologically identical to the recombinant sst2 receptor, with a rank order of displacing affinity: BIM-23027 = SRIF > L-362855 >> BIM-23056 [2]. Quantitative autoradiography with [125I]-BIM-23027 revealed a widespread but discrete distribution of sst2 binding sites across the rat CNS, with highest densities in dentate gyrus, medial habenula, amygdala, claustrum, lateral septum, and piriform/cingulate/parietal cortex, and moderate levels in cervical and lumbar spinal cord (substantia gelatinosa) [2]. In contrast, the non-selective radioligand [125I]-Tyr11-SRIF-14 labels a heterogeneous population of binding sites in native tissues, only ~40% of which are BIM-23027-sensitive (sst2-like), limiting its utility for sst2-specific quantification [3].

Radioligand Binding (Kd)

Reported

Kd = 13 pM; Bmax = 0.2 pmol/mg; labels single sst2 population

Provides exclusive sst2 signal in native tissue autoradiography.

Partial reversibility at 4°C; validate in target tissue.

Evidence Dimension	Radioligand binding affinity (Kd) and specificity for sst2 receptor autoradiographic mapping
Target Compound Data	[125I]-BIM-23027: Kd = 13 pM (Neuro2A cells), Bmax = 0.2 pmol/mg; labels single population of sst2-like sites in rat brain and colonic mucosa; binding inhibited 75% by GTP+NaCl; rank order BIM-23027 = SRIF > L-362855 >> BIM-23056
Comparator Or Baseline	[125I]-Tyr11-SRIF-14: labels heterogeneous sites in native tissues, only ~40% BIM-23027-sensitive; [125I]-MK-678 (seglitide): alternative sst2 radioligand; Kd of [125I]-[Tyr11]-SRIF at recombinant human sst2 = 0.23 nM
Quantified Difference	[125I]-BIM-23027 Kd of 13 pM represents ~18-fold higher affinity than [125I]-[Tyr11]-SRIF-14 at recombinant sst2 and provides exclusive sst2 labeling in native tissues where [125I]-Tyr11-SRIF-14 labels multiple SRIF receptor populations
Conditions	Neuro2A mouse neuroblastoma cell membranes (endogenous sst2); rat hippocampal membranes; recombinant human sst2 in Ltk- cells; autoradiography on rat brain sections; data from Castro et al. 1996, Holloway et al. 1996, McKeen et al. 1996

Why This Matters

For laboratories conducting sst2 receptor distribution studies via autoradiography or binding assays in native tissues, [125I]-BIM-23027 (or the cold compound BIM-23027 for competition studies) provides sst2-specific labeling that cannot be achieved with non-selective radioligands such as [125I]-Tyr11-SRIF-14, thereby eliminating the need for post hoc pharmacological subtraction to isolate the sst2 binding component.

• [1] Castro SW, Buell G, Feniuk W, Humphrey PPA. Differences in the operational characteristics of the human recombinant somatostatin receptor types, sst1 and sst2, in mouse fibroblast (Ltk-) cells. British Journal of Pharmacology (1996) 117(4): 639-646. PMID: 8646408. (Also reports [125I]-BIM-23027 binding in Neuro2A cells: Kd = 13 pM, Bmax = 0.2 pmol/mg) View Source
• [2] Holloway S, Feniuk W, Kidd EJ, Humphrey PP. A quantitative autoradiographical study on the distribution of somatostatin sst2 receptors in the rat central nervous system using [125I]-BIM-23027. Neuropharmacology (1996) 35(8): 1109-1120. PMID: 9121614. DOI: 10.1016/S0028-3908(96)00082-2 View Source
• [3] McKeen ES, Feniuk W, Michel AD, Kidd EJ, Humphrey PP. Identification and characterisation of heterogeneous somatostatin binding sites in rat distal colonic mucosa. Naunyn-Schmiedeberg's Archives of Pharmacology (1996) 354(5): 543-549. PMID: 8938650. DOI: 10.1007/BF00170826 View Source

BIM-23027 Research Applications

sst2 Receptor Autoradiography in CNS and Peripheral Tissues

The demonstrated utility of [125I]-BIM-23027 as a high-affinity (Kd = 13 pM), sst2-selective radioligand that labels a single population of sst2-like binding sites in rat brain, spinal cord, and colonic mucosa [1][2] makes BIM-23027 (as cold ligand for competition studies) or its radioiodinated derivative the reagent of choice for quantitative autoradiographic studies requiring unambiguous sst2 localization. Unlike [125I]-Tyr11-SRIF-14, which labels heterogeneous SRIF binding site populations in native tissues (only ~40% of which are sst2-like), [125I]-BIM-23027 provides exclusive sst2 signal without the need for pharmacological masking of other subtypes [3].

sst2 Signalling Deconvolution in Multi-Subtype Tissues

BIM-23027's >1000-fold selectivity for sst2 over sst1, sst3, sst4, and sst5—coupled with its lack of functional activity at sst1 receptors even at 1 µM [1][2]—positions it as the most discriminatory pharmacological tool available for isolating sst2 contributions to complex physiological responses in tissues where multiple sst subtypes are co-expressed (e.g., pituitary, pancreas, GI mucosa, specific brain nuclei). Substituting octreotide (which retains sst3/sst5 activity) or pasireotide (which is sst5-preferring) in such experiments introduces interpretive confounding that BIM-23027 eliminates [3].

sst2-Mediated Dopamine Release in Basal Ganglia

BIM-23027 is the only commercially available subtype-selective somatostatin receptor agonist validated to stimulate striatal dopamine release in vivo, producing an up to 18-fold increase in extracellular DA that is abolished by the sst2 antagonist L-Tyr8-CYN-154806 and by AMPA/kainate receptor blockade [1]. This unique functional signature—not replicated by any other sst1-, sst3-, sst4-, or sst5-selective agonist—makes BIM-23027 indispensable for research programs investigating sst2-mediated neuromodulation of nigrostriatal and mesolimbic dopamine pathways, with relevance to movement disorders, psychosis, and reward circuitry [1].

sst2 Antisecretory Potency Benchmark in GI Ion Transport

The McKeen et al. (1995) dataset—providing the only multi-comparator, head-to-head functional potency ranking of BIM-23027 (EC50 = 0.32 nM) against octreotide (EC50 = 1.5 nM), seglitide (EC50 = 0.4 nM), L-362855 (EC50 = 21 nM), and BIM-23056 (EC50 >1000 nM) in a native epithelial ion transport preparation [1]—establishes BIM-23027 as the highest-potency sst2 agonist in the GI antisecretory assay and the appropriate reference standard for calibrating sst2-mediated antisecretory activity of novel compounds in rat colonic mucosa Ussing chamber studies.

Application

Selection Property

Validation Focus

sst2 receptor autoradiography mapping

sst2-selective radioligand compatibility

sst2-specific signal without subtype masking

sst2 signalling deconvolution

High sst2 selectivity margin

Isolation of sst2-mediated responses in mixed-receptor systems

striatal dopamine release studies

Unique sst2-dependent in vivo neurochemical response

sst2 antagonist and glutamate-dependence confirmation

GI antisecretory ion transport studies

Reported top-rank functional potency among tested sst2 agonists

Calibration against octreotide and seglitide in Ussing chamber

• [1] Holloway S, Feniuk W, Kidd EJ, Humphrey PP. A quantitative autoradiographical study on the distribution of somatostatin sst2 receptors in the rat central nervous system using [125I]-BIM-23027. Neuropharmacology (1996) 35(8): 1109-1120. PMID: 9121614 View Source
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